Cas no 936850-09-8 (tert-butyl 3-cyano-3-methylazetidine-1-carboxylate)

tert-butyl 3-cyano-3-methylazetidine-1-carboxylate structure

936850-09-8 structure

Product Name:tert-butyl 3-cyano-3-methylazetidine-1-carboxylate

CAS No:936850-09-8

MF:C₁₀H₁₆N₂O₂

MW:196.246242523193

MDL:MFCD17016128

CID:1006847

PubChem ID:56971684

Update Time:2025-09-26

tert-butyl 3-cyano-3-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-3-methyl-azetidine-1-carboxylic acid tert-butyl ester
- 1-BOC-3-CYANO-3-METHYLAZETIDINE
- tert-butyl 3-cyano-3-methylazetidine-1-carboxylate
- 3-Cyano-3-methyl-1-azetidinecarboxylic acid tert-butyl ester
- 1,1-Dimethylethyl 3-cyano-3-methyl-1-azetidinecarboxylate (ACI)
- 3-Cyano-3-methylazetidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 3-cyano-3-methyl-azetidine-1-carboxylate
- EN300-176390
- KRXUECUCCJEQAJ-UHFFFAOYSA-N
- TERT-BUTYL3-CYANO-3-METHYLAZETIDINE-1-CARBOXYLATE
- STL429820
- PB25630
- DTXSID70719278
- SY042259
- CS-0048305
- AS-36271
- AKOS025146556
- SCHEMBL1706650
- 1-Boc-3-cyano-3-methylazetidine, AldrichCPR
- DA-40353
- Z1255401816
- 936850-09-8
- MFCD17016128
- MDL： MFCD17016128
- Inchi： 1S/C10H16N2O2/c1-9(2,3)14-8(13)12-6-10(4,5-11)7-12/h6-7H2,1-4H3
- InChI Key： KRXUECUCCJEQAJ-UHFFFAOYSA-N
- SMILES： N#CC1(CN(C(OC(C)(C)C)=O)C1)C

Computed Properties

Exact Mass: 196.121177757g/mol
Monoisotopic Mass: 196.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 53.3Å²

Experimental Properties

Density: 1.09
Boiling Point: 292 ºC
Flash Point: 130 ºC

tert-butyl 3-cyano-3-methylazetidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449040980-1g	tert-Butyl 3-cyano-3-methylazetidine-1-carboxylate	936850-09-8	95%	1g	$160.14	2023-08-31
Alichem	A449040980-5g	tert-Butyl 3-cyano-3-methylazetidine-1-carboxylate	936850-09-8	95%	5g	$687.01	2023-08-31
Alichem	A449040980-25g	tert-Butyl 3-cyano-3-methylazetidine-1-carboxylate	936850-09-8	95%	25g	$1628.55	2023-08-31
TRC	B663643-50mg	1-Boc-3-cyano-3-methylazetidine	936850-09-8		50mg	$ 50.00	2022-06-07
TRC	B663643-100mg	1-Boc-3-cyano-3-methylazetidine	936850-09-8		100mg	$ 95.00	2022-06-07
TRC	B663643-500mg	1-Boc-3-cyano-3-methylazetidine	936850-09-8		500mg	$ 320.00	2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03885-1 G	tert-butyl 3-cyano-3-methylazetidine-1-carboxylate	936850-09-8	97%	1g	¥ 382.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03885-5 G	tert-butyl 3-cyano-3-methylazetidine-1-carboxylate	936850-09-8	97%	5g	¥ 1,148.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03885-10 G	tert-butyl 3-cyano-3-methylazetidine-1-carboxylate	936850-09-8	97%	10g	¥ 1,920.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03885-25 G	tert-butyl 3-cyano-3-methylazetidine-1-carboxylate	936850-09-8	97%	25g	¥ 3,841.00	2021-05-07

tert-butyl 3-cyano-3-methylazetidine-1-carboxylate Production Method

Production Method 1

142253-54-1

936850-09-8

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 45 min, -78 °C; 1 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids

Ji, Youngran; Wojtas, Lukasz; Lopchuk, Justin M., ARKIVOC (Gainesville, 2018, (4), 195-214

Production Method 2

142253-54-1

936850-09-8

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 60 min, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; neutralized, 0 °C

Reference

: Preparation of 1,8-naphthyridin-2(1H)-one analogs as cytomegalovirus inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

142253-54-1

936850-09-8

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 25 min, -76 °C; 30 min, -76 °C
1.2 -76 °C; 30 min, -76 °C; 1 h, -76 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of pyrrolopyrazine as kinase inhibitors useful for the treatment of autoimmune and inflammatory diseases

, United States, , ,

Production Method 4

142253-54-1

936850-09-8

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; rt → -78 °C; -78 °C; 1 h, -78 °C
1.2 -78 °C; 2 h, -78 °C
1.3 Reagents: Water

Reference

: Preparation of aminopyrimidines as inhibitors of aurora protein kinase for treatment of proliferative diseases

, World Intellectual Property Organization, , ,

Production Method 5

142253-54-1

936850-09-8

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 25 min, -78 °C; 30 min, -78 °C
1.2 -78 °C; 30 min, -78 °C; 1 h, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of fused quadracyclic compounds as MK2 inhibitors, compositions and uses thereof

, World Intellectual Property Organization, , ,

Production Method 6

142253-54-1

936850-09-8

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
1.2 -78 °C; 30 min, -78 °C; -78 °C → 25 °C; 16 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C

Reference

: Preparation of dihydropyrrolonaphthyridinones as JAK kinase inhibitors.

, World Intellectual Property Organization, , ,

Production Method 7

936850-09-8

Reaction Conditions

Reference

: Preparation of pyrazolopyrimidines as cannabinoid CB1 receptor inhibitors, compositions comprising them and uses thereof

, World Intellectual Property Organization, , ,